1-(3,5-dimethylphenyl)-3-methyl-4-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridine-5-carboxylic acid

• IUPAC Name: 1-(3,5-dimethylphenyl)-3-methyl-4-(trifluoromethyl)pyrazolo[3,4-b]pyridine-5-carboxylic acid
• InChI: InChI=1S/C17H14F3N3O2/c1-8-4-9(2)6-11(5-8)23-15-13(10(3)22-23)14(17(18,19)20)12(7-21-15)16(24)25/h4-7H,1-3H3,(H,24,25)
• InChI Key: LPUVHRPRBMDVAU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)N2C3=NC=C(C(=C3C(=N2)C)C(F)(F)F)C(=O)O)C
• Molecular Formula: C17H14F3N3O2
• Molecular Weight: 349.31 g/mol

Description

This compound is a pyrazolopyridine derivative with a trifluoromethyl group and a carboxylic acid group. Pyrazolopyridines are a class of compounds that contain a pyrazole ring fused to a pyridine ring. The trifluoromethyl group is a common functional group in medicinal chemistry due to its ability to modulate the chemical properties of a molecule. The carboxylic acid group is a common functional group that can participate in various chemical reactions.

Chemical Reactions Analysis

The compound could potentially undergo various chemical reactions. The carboxylic acid group could undergo reactions such as esterification or amide formation. The trifluoromethyl group is generally quite stable but can be transformed under certain conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the carboxylic acid could make the compound acidic. The trifluoromethyl group could increase the compound’s lipophilicity, which could influence its absorption and distribution in the body.

Future Directions

The future research on this compound would likely depend on its biological activity. If it shows promising activity in preliminary studies, it could be further optimized and studied in more detail.